Cas no 1114491-68-7 (axinynitrile A)

axinynitrile A structure
axinynitrile A structure
Product Name:axinynitrile A
CAS No:1114491-68-7
MF:C16H23N
MW:229.36052441597
CID:2049960
PubChem ID:25179735
Update Time:2025-04-21

axinynitrile A Chemical and Physical Properties

Names and Identifiers

    • axinynitrile A
    • (+)-Axinynitrile A
    • CHEMBL460613
    • (1aR,2S,7S,7aS,7bR)-1,1,7,7a-tetramethyl-2,4,5,6,7,7b-hexahydro-1aH-cyclopropa(a)naphthalene-2-carbonitrile
    • 1114491-68-7
    • (1aR,2S,7S,7aS,7bR)-1,1,7,7a-tetramethyl-2,4,5,6,7,7b-hexahydro-1aH-cyclopropa[a]naphthalene-2-carbonitrile
    • Inchi: 1S/C16H23N/c1-10-6-5-7-12-8-11(9-17)13-14(15(13,2)3)16(10,12)4/h8,10-11,13-14H,5-7H2,1-4H3
    • InChI Key: CHWSGROQUOSJCE-UHFFFAOYSA-N
    • SMILES: CC1C2(C(=CC(C3C(C)(C)C32)C#N)CCC1)C

Computed Properties

  • Exact Mass: 229.183049738Da
  • Monoisotopic Mass: 229.183049738Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.802
  • Topological Polar Surface Area: 23.8Ų
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